![molecular formula C21H23N3O3 B2538021 3-Methyl-1-(1-(2-(naphthalen-1-yl)acetyl)piperidin-4-yl)imidazolidine-2,4-dione CAS No. 2176270-63-4](/img/structure/B2538021.png)
3-Methyl-1-(1-(2-(naphthalen-1-yl)acetyl)piperidin-4-yl)imidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Chemosensitization of Antibiotics
A study conducted by Matys et al. (2015) explored the chemosensitization properties of amine derivatives of 5-aromatic imidazolidine-4-ones, which include compounds structurally related to 3-Methyl-1-(1-(2-(naphthalen-1-yl)acetyl)piperidin-4-yl)imidazolidine-2,4-dione. These compounds were evaluated for their potential to enhance the effectiveness of antibiotics against strains of Staphylococcus aureus, including methicillin-resistant S. aureus (MRSA). The research indicated that certain naphthalen derivatives significantly increased the efficacy of β-lactam antibiotics and ciprofloxacin against resistant strains, suggesting a potential application in combating antibiotic resistance (Matys et al., 2015).
Synthesis and Antioxidant Activity
Another study focused on the synthesis of new pyrazolopyridine derivatives, including the interaction with naphthalene-1,4-dione compounds. These synthesized derivatives were screened for their antioxidant properties, with some showing promising activities. This implies that compounds structurally similar to this compound may have potential as antioxidants in various biomedical applications (Gouda, 2012).
Anticonvulsant Activity
Research by Ghareb et al. (2017) on novel naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro[4.4]nonane-3,8-dione derivatives demonstrated potential anticonvulsant activities. These compounds, related in structure to this compound, showed significant effects in delaying strychnine-induced seizures, highlighting their potential for development as anticonvulsant agents (Ghareb et al., 2017).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-methyl-1-[1-(2-naphthalen-1-ylacetyl)piperidin-4-yl]imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3/c1-22-20(26)14-24(21(22)27)17-9-11-23(12-10-17)19(25)13-16-7-4-6-15-5-2-3-8-18(15)16/h2-8,17H,9-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXSYNKLEMOEEAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CN(C1=O)C2CCN(CC2)C(=O)CC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.